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Compound of Interest

Compound Name: NF157

Cat. No.: B10771125 Get Quote

Essential Safety and Handling Guide for NF157
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling NF157 (CAS No. 104869-26-3). It is intended for researchers,

scientists, and drug development professionals to ensure the safe and effective use of this

compound in a laboratory setting.

Physicochemical and Potency Data
The following table summarizes key quantitative data for NF157.
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Property Value

Chemical Name

8,8'-[Carbonylbis[imino-3,1-

phenylenecarbonylimino(4-fluoro-3,1-

phenylene)carbonylimino]]bis-1,3,5-

naphthalenetrisulfonic acid hexasodium salt

Molecular Formula C49H28F2N6Na6O23S6

Molecular Weight 1437.08 g/mol

CAS Number 104869-26-3

Purity ≥90% (HPLC)

Appearance Off-white to pink powder

Storage Desiccate at room temperature.

Solubility

Soluble to 50 mM in water. Soluble in DMSO

(sparingly) and methanol (sparingly).[1] Note:

This compound is supplied with a high degree of

hydration and may contain residual NaCl, which

can affect solubility calculations. Refer to the

batch-specific Certificate of Analysis for the net

product content.[2][3]

Potency (IC50)
P2Y11: 463 nM, P2Y1: 1811 µM, P2Y2: 170

µM[3]

Personal Protective Equipment (PPE)
While NF157 is not classified as a hazardous substance, adherence to standard laboratory

safety protocols is essential to minimize exposure and prevent potential irritation.[1] The

toxicological properties of this compound have not been fully investigated.[1]
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PPE Category Recommended Equipment

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile gloves).

Eye/Face Protection
Use safety glasses with side-shields or chemical

safety goggles.

Skin and Body Protection
A lab coat should be worn at all times. Ensure

that skin is not exposed.

Respiratory Protection

For handling larger quantities or when

generating dust, a NIOSH-approved respirator

may be necessary. All handling of the solid form

should be done in a chemical fume hood.[1]

Operational Handling Protocol
This section provides a step-by-step guide for the safe handling of NF157, from receiving to

experimental use.

Receiving and Storage
Upon receipt, inspect the container for any damage.

Store the compound in a tightly sealed container in a dry, well-ventilated area at room

temperature.[1] Follow the specific storage instructions on the product vial.

Desiccate to protect from moisture.

Preparation of Stock Solutions
All manipulations of the powdered compound should be performed in a certified chemical

fume hood to avoid inhalation of dust.[1]

To prepare a stock solution, carefully weigh the desired amount of NF157.

Slowly add the solvent (e.g., water, DMSO) to the powder to avoid generating aerosols.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8763243/
https://www.benchchem.com/product/b10771125?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8763243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8763243/
https://www.benchchem.com/product/b10771125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10771125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex or sonicate as needed to ensure complete dissolution.

Clearly label the stock solution with the compound name, concentration, solvent, and date of

preparation.

Experimental Use
When using NF157 in experiments, always wear the recommended PPE.

Avoid direct contact with the skin, eyes, and clothing.[1]

In case of accidental contact, follow the first aid measures outlined below.

Emergency Procedures
First Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If breathing has

stopped, provide artificial respiration. Seek medical attention.[1]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[1]

In Case of Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Seek medical attention.[1]

Accidental Release Measures
Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection if necessary.

Prevent the powder or solution from entering drains.[1]
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For small spills of the powder, gently sweep up the material, avoiding dust generation. For

liquid spills, cover with a suitable absorbent material.

Place the contained spill into a sealed, labeled container for proper disposal.

Disposal Plan
The manufacturer's Safety Data Sheet does not provide specific disposal instructions.

Therefore, all waste containing NF157 should be handled as chemical waste.

Solid Waste: Collect any unused solid NF157 and contaminated disposable materials (e.g.,

weigh boats, pipette tips) in a clearly labeled, sealed container.

Liquid Waste: Collect all solutions containing NF157 in a labeled, sealed waste container.

Disposal Route: All waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) office for

guidance on proper disposal procedures for chemical waste.

NF157 Handling Workflow
The following diagram illustrates the key steps and decision points for the safe handling of

NF157 in a laboratory setting.
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Caption: Workflow for the safe handling of NF157 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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